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Compound of Interest

Compound Name: Imb-10

Cat. No.: B1671742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IMB-10 is a small molecule compound identified as a thioxothiazolidine-containing ligand of the

leukocyte-specific integrin alphaMbeta2 (αMβ2), also known as Mac-1 or CD11b/CD18.[1] This

integrin plays a critical role in the adhesion, migration, and recruitment of leukocytes during

inflammatory responses. IMB-10 acts as a modulator of αMβ2, uniquely stabilizing the

activated conformation of the integrin. This stabilization enhances the binding of αMβ2 to its

endogenous ligands, such as fibrinogen, and paradoxically leads to the inhibition of leukocyte

migration and recruitment both in vitro and in vivo.[1] These characteristics make IMB-10 a

valuable tool for studying the intricacies of leukocyte biology and a potential starting point for

the development of novel anti-inflammatory therapeutics.

Proper preparation of a stock solution is the first critical step for reliable and reproducible

experimental results. This document provides detailed protocols for the preparation, storage,

and handling of IMB-10 stock solutions for use in various research applications.

Data Presentation
Quantitative data for IMB-10 is summarized in the table below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1671742?utm_src=pdf-interest
https://www.benchchem.com/product/b1671742?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2532806/
https://www.benchchem.com/product/b1671742?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2532806/
https://www.benchchem.com/product/b1671742?utm_src=pdf-body
https://www.benchchem.com/product/b1671742?utm_src=pdf-body
https://www.benchchem.com/product/b1671742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₉H₁₅NOS₂ [2][3]

Molecular Weight 337.46 g/mol [2][3]

CAS Number 307525-40-2 [2][3]

Appearance Solid powder

Recommended Solvent Dimethyl sulfoxide (DMSO) [4]

Stock Solution Conc. 2 - 10 mM in DMSO [4]

Storage Conditions
-20°C or -80°C, protected from

light

Experimental Protocols
Materials

IMB-10 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol for Preparation of a 10 mM IMB-10 Stock
Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of IMB-10 in DMSO.

Adjust volumes as needed for your specific requirements.

Calculate the required mass of IMB-10:
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Molecular Weight (MW) of IMB-10 = 337.46 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW

Mass (m) = 0.010 mol/L x 0.001 L x 337.46 g/mol = 0.0033746 g = 3.37 mg

Weighing IMB-10:

Carefully weigh out 3.37 mg of IMB-10 powder using a calibrated analytical balance.

Note: Due to the small mass, it is advisable to weigh a slightly larger amount (e.g., 10 mg)

and dissolve it in a proportionally larger volume of DMSO to improve accuracy.

Dissolving IMB-10:

Transfer the weighed IMB-10 powder into a sterile microcentrifuge tube.

Add 1 mL of anhydrous, cell culture grade DMSO to the tube.

Vortex the solution thoroughly until the IMB-10 powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid in dissolution if necessary.

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 10-50 µL) in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which

can degrade the compound.

Clearly label each aliquot with the compound name (IMB-10), concentration (10 mM),

solvent (DMSO), and the date of preparation.

Store the aliquots at -20°C or -80°C, protected from light.

Preparation of Working Solutions
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For cell-based assays, the final concentration of DMSO should be kept low (typically ≤ 0.1%) to

avoid solvent-induced cytotoxicity.

Example: Preparation of a 10 µM working solution in cell culture medium:

Thaw a single aliquot of the 10 mM IMB-10 stock solution.

Perform a 1:1000 dilution by adding 1 µL of the 10 mM stock solution to 999 µL of pre-

warmed cell culture medium.

Mix thoroughly by gentle pipetting or vortexing.

This will result in a 10 µM working solution with a final DMSO concentration of 0.1%.

Visualizations
Experimental Workflow for IMB-10 Stock Solution
Preparation
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Caption: Workflow for IMB-10 stock solution preparation and use.
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Caption: Simplified alphaMbeta2 integrin signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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